Methyl 6-amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinecarbodithioate

• IUPAC Name: methyl 4-amino-1,3-dimethyl-2,6-dioxopyrimidine-5-carbodithioate
• InChI: InChI=1S/C8H11N3O2S2/c1-10-5(9)4(7(14)15-3)6(12)11(2)8(10)13/h9H2,1-3H3
• InChI Key: MZESBCNFBNEKDE-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C(=O)N(C1=O)C)C(=S)SC)N
• Molecular Formula: C8H11N3O2S2
• Molecular Weight: 245.3 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the interaction of the methyl ester of (6-methyl-2,4-dioxo-1,2,3,4-tetrahydro-3-pyrimidinyl)acetic acid with Lawesson’s reagent resulted in the corresponding 4-thioxo derivative.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed. For example, the molecular formula of a related compound, N-(6-Amino-1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydro-5-pyrimidinyl)-N2,N2-diethylglycinamide, is C12H21N5O3.

Safety and Hazards

The safety and hazards associated with this compound are not well-documented. It is recommended to handle all chemical compounds with appropriate safety measures.

Future Directions

The future research directions could involve further exploration of the synthesis, properties, and potential applications of this compound. For instance, similar compounds have shown potential as antitumor agents.

Synthesis routes and methods

Procedure details

To a stirred solution of 6-amino-1,3-dimethyl uracil (50.0 g, 322.24 mmol) in DMSO (488 ml) was added dropwise a solution of 8 N sodium hydroxide (96.6 ml) and carbon disulphide (12.53 ml, 209.45 mmol) at 0° C. The resulting reaction mixture was vigorously stirred at room temperature for 30 min. The reaction mixture was cooled to 0-5° C. and dimethyl sulphate (31 ml, 418 mmol) was added dropwise over a period of 30 min. The reaction mixture was then slowly warmed to room temperature and stirred further for 3 h. The mixture was then diluted with water (500 ml) and precipitated solid was collected by filtration to give 30.2 g of the product as a yellow solid; 1H NMR (300 MHz, CF3COOD) δ 2.73 (s, 3H), 3.51 (s, 3H), 3.62 (s, 3H).